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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data for Dioctyl
Fumarate (CAS No. 141-02-6), also known as Bis(2-ethylhexyl) fumarate. The information is

intended to support risk assessments and ensure safe handling in a laboratory and drug

development setting.

Chemical and Physical Properties
Dioctyl Fumarate is a colorless to light yellow, oily liquid with a mild odor. It is primarily used

as a plasticizer and a co-monomer in the production of various polymers.[1][2] Its key physical

and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₂₀H₃₆O₄ [3][4]

Molecular Weight 340.5 g/mol [3][4]

CAS Number 141-02-6 [3][4]

EC Number 205-448-2 [3]

Physical State Liquid [3]

Boiling Point approx. 415°C [2]

Melting Point -58°C [4]

Flash Point 190°C [1]

Density 0.93 - 0.942 g/cm³ [1][2]

Water Solubility Insoluble [2]

Solubility in Organic Solvents Soluble in toluene and ethanol [2]

Vapor Pressure 5.9E-05 mm Hg [5]

Toxicological Data
The available toxicological data for Dioctyl Fumarate indicates low acute toxicity. However, it

is classified as a skin and eye irritant. Data on other toxicological endpoints such as

sensitization, mutagenicity, carcinogenicity, and reproductive toxicity is limited.

Acute Toxicity
Endpoint Species Route Value Reference(s)

LD₅₀ Rat Oral >2000 mg/kg [2]

LD₅₀ Rabbit Dermal No data available

Skin and Eye Irritation
Studies on rabbits have shown that Dioctyl Fumarate can cause skin and eye irritation.[4][5]
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Sensitization
A guinea pig maximization test, a method used to assess the potential of a substance to cause

skin sensitization, was conducted.[6]

Other Toxicological Endpoints
Endpoint Result Reference(s)

Mutagenicity (Ames Test) No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Experimental Protocols
Detailed experimental protocols for the key toxicological studies are summarized below based

on available documentation.

Acute Dermal Irritation Study (Rabbit)
Test Guideline: Based on OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Methodology: A single dose of the test substance is applied to a small area of shaved skin on

an animal (typically an albino rabbit) and covered with a gauze patch. The application site is

observed for signs of erythema (redness) and edema (swelling) at specified intervals after

patch removal.[7]

Observations: The skin is scored for the severity of irritation at 1, 24, 48, and 72 hours after

exposure.

Acute Eye Irritation Study (Rabbit)
Test Guideline: Based on OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Methodology: A single dose of the test substance is instilled into the conjunctival sac of one

eye of an animal (typically an albino rabbit). The other eye remains untreated and serves as

a control. The eyes are examined for corneal opacity, iritis, and conjunctival redness and

swelling at specified intervals.[8]
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Observations: The eyes are scored for irritation at 1, 24, 48, and 72 hours after instillation.

Skin Sensitization - Guinea Pig Maximization Test
(GPMT)

Test Guideline: Based on OECD Guideline 406 (Skin Sensitization).

Methodology: This test involves two phases: induction and challenge.

Induction Phase: The test substance is administered to the guinea pigs both intradermally

(with an adjuvant to enhance the immune response) and topically to the same area.

Challenge Phase: After a rest period, the animals are challenged with a topical application

of the test substance to a different, untreated area.

Observations: The challenge sites are observed for signs of an allergic reaction (erythema

and edema) at 24 and 48 hours after the challenge application. The incidence and severity of

the reactions are used to classify the sensitization potential of the substance.[6]

Handling and Safety Precautions
Based on the available data, the following handling and safety precautions are recommended

when working with Dioctyl Fumarate.

Personal Protective Equipment (PPE)
Handle with gloves and eye protection.[2] In case of insufficient ventilation, wear suitable

respiratory equipment.

First Aid Measures
After Inhalation: Move to fresh air.

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.
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After Ingestion: Rinse mouth with water. Do not induce vomiting.

Storage and Disposal
Store in a cool, dry, well-ventilated area away from heat sources and oxidizing agents.[2]

Dispose of contents/container in accordance with local regulations.

Visualizations
Risk Assessment and Management Workflow
The following diagram illustrates a logical workflow for assessing and managing the risks

associated with handling Dioctyl Fumarate.
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Risk Assessment

Risk Control

Review and Monitoring

Gather Information
(SDS, Literature)

Identify Hazards
(Irritant)

Evaluate Exposure Potential
(Inhalation, Dermal, Eye)

Characterize Risk

Engineering Controls
(Fume Hood, Ventilation)

Implement Controls

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Monitor Effectiveness

Review and Update
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Recommended Personal Protective Equipment (PPE)

Handling Dioctyl Fumarate

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Chemical resistant gloves, e.g., Nitrile rubber)

Body Protection
(Lab coat, long pants, closed-toe shoes)

Respiratory Protection
(Use in a well-ventilated area.

If vapors/aerosols are generated, use a respirator.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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